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Cat. No.: B093381 Get Quote

CAS Number: 17950-40-2

For Researchers, Scientists, and Drug Development Professionals

Abstract
Triethyloxonium hexafluorophosphate, a powerful and versatile ethylating agent, serves as

a cornerstone reagent in modern organic synthesis. This technical guide provides a

comprehensive overview of its chemical properties, synthesis, and diverse applications, with a

particular focus on its utility in pharmaceutical and materials science research. Detailed

experimental protocols, quantitative data, and safety information are presented to facilitate its

effective and safe use in the laboratory.

Introduction
Triethyloxonium hexafluorophosphate, often referred to as a Meerwein's salt, is a potent

electrophilic reagent widely employed for the ethylation of a variety of nucleophiles.[1] Its high

reactivity makes it particularly valuable for reactions that are sluggish with conventional

alkylating agents. This guide will delve into the technical aspects of this reagent, providing

researchers and drug development professionals with the necessary information for its

successful application.

Physicochemical Properties
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Triethyloxonium hexafluorophosphate is typically a white to off-white crystalline solid.[2] It is

often stabilized with diethyl ether.[1] Key physical and chemical properties are summarized in

the table below.

Property Value Reference

CAS Number 17950-40-2 [1][2]

Molecular Formula C₆H₁₅F₆OP [2]

Molecular Weight 248.15 g/mol [1][2]

Melting Point ~145 °C (decomposition) [2]

Appearance Almost white powder [2]

Purity ≥ 98% (HPLC) [2]

Storage Temperature ≤ -20 °C [2]

Synthesis
While detailed protocols for the synthesis of triethyloxonium hexafluorophosphate are not

readily available in public literature, the synthesis of analogous trialkyloxonium salts, such as

the tetrafluoroborate salt, is well-documented and provides a likely synthetic route. The general

approach involves the reaction of a Lewis acid with an ether and an alkyl halide. A plausible

synthetic pathway is illustrated below.
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Reactants

Products

Diethyl Ether (Et₂O)

Triethyloxonium Hexafluorophosphate
[(Et)₃O]⁺[PF₆]⁻

+ EtCl, PF₅

Ethyl Chloride (EtCl) Phosphorus Pentafluoride (PF₅)

Click to download full resolution via product page

Caption: Plausible synthetic route for triethyloxonium hexafluorophosphate.

Spectroscopic Data
Despite its widespread use, publicly available, detailed spectroscopic data for triethyloxonium
hexafluorophosphate is scarce. However, based on the known structure and analogous

compounds, the expected spectral characteristics are as follows:

¹H NMR: Two signals are expected: a triplet corresponding to the methyl protons and a

quartet for the methylene protons of the ethyl groups. The chemical shifts would be

significantly downfield due to the positive charge on the oxygen atom.

¹³C NMR: Two signals are expected, corresponding to the methyl and methylene carbons of

the ethyl groups.

IR Spectroscopy: Characteristic C-O stretching frequencies for the oxonium ion are

expected, along with strong bands associated with the P-F stretching of the

hexafluorophosphate anion.

Mass Spectrometry: The mass spectrum would show the triethyloxonium cation (m/z =

103.11) and potentially fragments from its decomposition.
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Applications in Organic Synthesis
Triethyloxonium hexafluorophosphate is a powerful ethylating agent for a wide range of

functional groups. Its high reactivity allows for the ethylation of even weakly nucleophilic

substrates.

O-Ethylation of Carboxylic Acids and Phenols
A primary application is the conversion of carboxylic acids to their corresponding ethyl esters

and phenols to ethyl ethers. This reaction is particularly useful when other esterification or

etherification methods are ineffective due to steric hindrance or the presence of sensitive

functional groups.

General Reaction Scheme:

Reactants

Products

Carboxylic Acid (R-COOH)
or Phenol (Ar-OH)

Ethyl Ester (R-COOEt)
or Ethyl Ether (Ar-OEt)

[(Et)₃O]⁺[PF₆]⁻

Diethyl Ether (Et₂O) Hexafluorophosphoric Acid (HPF₆)

Click to download full resolution via product page

Caption: General scheme for O-ethylation of carboxylic acids and phenols.

Experimental Protocol (General Procedure for Ethylation):

Note: This is a generalized protocol based on procedures for analogous reagents. Researchers

should optimize conditions for their specific substrate.

Dissolve the carboxylic acid or phenol in a dry, inert solvent such as dichloromethane or

chloroform under an inert atmosphere (e.g., nitrogen or argon).
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Add a stoichiometric equivalent of triethyloxonium hexafluorophosphate to the solution at

room temperature with stirring.

Monitor the reaction progress by an appropriate technique (e.g., TLC or GC-MS).

Upon completion, quench the reaction by adding a suitable reagent, such as a saturated

aqueous solution of sodium bicarbonate.

Extract the product with an organic solvent, dry the organic layer over an anhydrous salt

(e.g., Na₂SO₄ or MgSO₄), and concentrate under reduced pressure.

Purify the product by column chromatography, distillation, or recrystallization.

N-Ethylation of Amides and Amines
Triethyloxonium hexafluorophosphate can also be used for the N-ethylation of amides and

amines, although this application is less common than O-ethylation.

Other Applications
Polymer Chemistry: It is used as an initiator for the cationic polymerization of various

monomers, such as oxetanes.

Electrochemistry: The compound can serve as an electrolyte in electrochemical cells.[2]

Surface Modification: It can be employed to modify the surfaces of materials to improve

properties like adhesion.[2]

Safety and Handling
Triethyloxonium hexafluorophosphate is a hazardous substance and should be handled

with appropriate safety precautions.
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Hazard Class Description

Flammable Solid Flammable solid.

Skin Corrosion/Irritation Causes severe skin burns and eye damage.

Eye Damage Causes serious eye damage.

Handling Precautions:

Handle in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, a face

shield, chemical-resistant gloves, and a lab coat.

Keep away from heat, sparks, and open flames.

Avoid contact with skin, eyes, and clothing.

Store in a tightly sealed container in a cool, dry place, typically at or below -20 °C.[2]

In case of contact with eyes, rinse immediately with plenty of water and seek medical advice.

In case of skin contact, wash immediately with plenty of water.

Conclusion
Triethyloxonium hexafluorophosphate is a powerful and versatile reagent with significant

applications in organic synthesis and materials science. Its ability to act as a potent ethylating

agent makes it an invaluable tool for researchers and drug development professionals. By

following the guidelines and protocols outlined in this technical guide, scientists can safely and

effectively utilize this reagent to advance their research and development efforts.

Experimental Workflows
The following diagrams illustrate typical experimental workflows involving triethyloxonium
hexafluorophosphate.

Workflow for a Typical Ethylation Reaction:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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